ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[(5-methyl-1,2-oxazole-3-carbonyl)amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C12H13N3O4S/c1-3-18-10(16)5-8-6-20-12(13-8)14-11(17)9-4-7(2)19-15-9/h4,6H,3,5H2,1-2H3,(H,13,14,17)
• InChI Key: GGZKWVOPZDMCBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=NOC(=C2)C
• Molecular Formula: C12H13N3O4S
• Molecular Weight: 295.32 g/mol
• Solubility: >44.3 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate, also known as ETAA, is a chemical compound that has been studied for its potential use in scientific research applications. This molecule is a thiazole derivative that contains an isoxazole ring and an ethyl ester group. ETAA has been found to have various biochemical and physiological effects, making it an interesting molecule to study. In

Mechanism of Action

The mechanism of action of ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate involves the reaction of the thiazole ring with hydrogen peroxide, leading to the formation of a highly fluorescent product. This reaction is selective and sensitive, making ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate a useful tool for detecting hydrogen peroxide in cells.
Biochemical and Physiological Effects:
ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate has been found to have various biochemical and physiological effects. In addition to its use as a fluorescent probe for detecting hydrogen peroxide, ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate has also been studied for its potential use in cancer therapy. It has been found to inhibit the growth of cancer cells by inducing apoptosis, a type of programmed cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate is its selectivity and sensitivity for detecting hydrogen peroxide. It has also been found to be non-toxic to cells, making it a useful tool for studying the role of ROS in various biological processes. However, one of the limitations of ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate. One area of interest is the development of new fluorescent probes based on ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate for detecting other types of ROS. Another area of interest is the optimization of the synthesis method to improve the yield and purity of the final product. Additionally, the potential use of ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate in cancer therapy warrants further investigation. Overall, the study of ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate has the potential to lead to new insights into the role of ROS in various biological processes and the development of new therapies for diseases such as cancer.

Scientific Research Applications

Ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate has been studied for its potential use in scientific research applications. One of the main areas of interest is its potential as a fluorescent probe for detecting reactive oxygen species (ROS) in cells. ROS play an important role in various physiological processes, but their overproduction can lead to oxidative stress and cell damage. ethyl (2-{[(5-methyl-3-isoxazolyl)carbonyl]amino}-1,3-thiazol-4-yl)acetate has been found to selectively detect hydrogen peroxide, a type of ROS, and has been used to study the role of ROS in various biological processes.